Cas no 59777-68-3 (ethyl 3-sulfamoylbenzoate)
ethyl 3-sulfamoylbenzoate structure
Product Name:ethyl 3-sulfamoylbenzoate
CAS No:59777-68-3
MF:C9H11NO4S
MW:229.25294137001
CID:3109753
PubChem ID:108837
Update Time:2025-04-21
ethyl 3-sulfamoylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-sulfamoylbenzoate
- SCHEMBL132039
- AKOS008948536
- 3-Sulfamoyl-benzoic acid ethyl ester
- NS00120417
- G23304
- Z53850825
- ethyl3-sulfamoylbenzoate
- ethyl 3-(aminosulfonyl)benzoate
- Oprea1_003514
- 59777-68-3
- 991-577-6
- EN300-156660
- CHEMBL148733
-
- Inchi： 1S/C9H11NO4S/c1-2-14-9(11)7-4-3-5-8(6-7)15(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
- InChI Key： BKFKPPZXMYZMDJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)OCC)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 229.04087901Da
- Monoisotopic Mass: 229.04087901Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 94.8Ų
ethyl 3-sulfamoylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-156660-0.05g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 0.05g |
$65.0 | 2023-06-04 | |
| Enamine | EN300-156660-0.1g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 0.1g |
$97.0 | 2023-06-04 | |
| Enamine | EN300-156660-0.25g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 0.25g |
$138.0 | 2023-06-04 | |
| Enamine | EN300-156660-0.5g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 0.5g |
$217.0 | 2023-06-04 | |
| Enamine | EN300-156660-1.0g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 1g |
$278.0 | 2023-06-04 | |
| Enamine | EN300-156660-2.5g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 2.5g |
$545.0 | 2023-06-04 | |
| Enamine | EN300-156660-5.0g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 5g |
$806.0 | 2023-06-04 | |
| Enamine | EN300-156660-10.0g |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95% | 10g |
$1195.0 | 2023-06-04 | |
| Enamine | EN300-156660-50mg |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95.0% | 50mg |
$65.0 | 2023-09-24 | |
| Enamine | EN300-156660-100mg |
ethyl 3-sulfamoylbenzoate |
59777-68-3 | 95.0% | 100mg |
$97.0 | 2023-09-24 |
ethyl 3-sulfamoylbenzoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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